Cas no 186343-41-9 (1-Piperazineethanol, a-[(methylamino)methyl]-)

• Product Name: 1-Piperazineethanol, a-[(methylamino)methyl]-
• CAS No: 186343-41-9
• MF: C₈H₁₉N₃O
• MW: 173.25596165657
• CID: 114797
• PubChem ID: 15255603
• Update Time: 2025-04-18

1-Piperazineethanol, a-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, a-[(methylamino)methyl]-
• 1-(METHYLAMINO)-3-PIPERAZIN-1-YLPROPAN-2-OL
• 2-[4-(2-AMINOETHYL)PIPERAZIN-1-YL]ETHANOL
• 1-Piperazineethanol,-alpha--[(methylamino)methyl]-(9CI)
• 186343-41-9

• Inchi： 1S/C8H19N3O/c1-9-6-8(12)7-11-4-2-10-3-5-11/h8-10,12H,2-7H2,1H3
• InChI Key： DQLDLZPHRGFZJJ-UHFFFAOYSA-N
• SMILES： OC(CNC)CN1CCNCC1

Computed Properties

• Exact Mass: 173.152812238g/mol
• Monoisotopic Mass: 173.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 47.5Ų